Cas no 13114-64-2 (Pyridin-2-yl-urea)

• Product Name: Pyridin-2-yl-urea
• CAS No: 13114-64-2
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD04973337
• CID: 119303
• PubChem ID: 202697
• Update Time: 2025-06-14

Pyridin-2-yl-urea Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)urea
• pyridin-2-ylurea
• PYRIDIN-2-YL-UREA
• Urea, N-2-pyridinyl-
• 3-Pyridinylurea
• 3-Pyridylcarbamide
• pyridin-2yl-thiourea
• Urea,3-pyridinyl
• N-2-pyridinyl-Urea
• 2-pyridylurea
• FT-0693908
• Urea, (3-pyridyl)-
• 5-22-09-00031 (Beilstein Handbook Reference)
• A806208
• MFCD04973337
• Urea, 3-pyridinyl-
• DTXSID20927088
• 13114-64-2
• pyridin-2-yl-urea, AldrichCPR
• pyridylurea
• CS-0329044
• (3-Pyridyl)urea
• J-005942
• n-(2-pyridyl)urea
• Z208358454
• AKOS006229964
• (pyridin-2-yl)urea
• N-Pyridin-2-ylcarbamimidic acid
• FS-4830
• BRN 0118447
• (2-Pyridyl)urea
• SCHEMBL438214
• G73080
• DB-015738
• Pyridin-2-yl-urea

• MDL： MFCD04973337
• Inchi： 1S/C6H7N3O/c7-6(10)9-5-3-1-2-4-8-5/h1-4H,(H3,7,8,9,10)
• InChI Key： MQDVUDAZJMZQMF-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 173 °C
• Boiling Point: 271.2±13.0 °C at 760 mmHg
• Flash Point: 46.3±27.3 °C
• PSA: 68.01000
• LogP: 1.34550

Pyridin-2-yl-urea Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridin-2-yl-urea

Comprehensive Overview of Pyridin-2-yl-urea (CAS No. 13114-64-2): Properties, Applications, and Research Insights

Pyridin-2-yl-urea (CAS No. 13114-64-2) is a nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. This urea derivative features a pyridine ring linked to a urea functional group, making it a valuable scaffold for drug discovery and material science. Recent studies highlight its potential as a kinase inhibitor and enzyme modulator, aligning with the growing demand for targeted therapies in precision medicine.

The compound’s physicochemical properties include a molecular weight of 137.14 g/mol and a melting point range of 180–185°C, which ensures stability under standard laboratory conditions. Researchers often explore Pyridin-2-yl-urea derivatives to optimize bioavailability and binding affinity, addressing challenges in drug delivery systems. Its solubility in polar solvents like DMSO and ethanol further enhances its utility in high-throughput screening assays.

In the context of green chemistry, Pyridin-2-yl-urea is investigated for its role in sustainable catalysis and biodegradable material design. A 2023 study published in ACS Sustainable Chemistry & Engineering demonstrated its efficacy as a ligand in metal-organic frameworks (MOFs), a hotspot topic in carbon capture technologies. This aligns with global trends toward eco-friendly synthesis methods, a frequent search query among chemists.

Beyond pharmaceuticals, Pyridin-2-yl-urea is explored in crop protection formulations. Its structural motif mimics natural plant growth regulators, offering a template for herbicide-resistant agents. Agrochemical companies prioritize such compounds to address food security challenges—a trending topic in AI-driven agricultural research.

Analytical techniques like HPLC and LC-MS are commonly employed to characterize Pyridin-2-yl-urea purity, a critical factor for regulatory compliance. The compound’s spectral data (e.g., NMR peaks at δ 7.5–8.5 ppm for aromatic protons) are well-documented, facilitating its identification in complex matrices.

Future directions include computational studies leveraging AI-based molecular modeling to predict novel derivatives. Such approaches resonate with the surge in searches for machine learning in chemistry, highlighting the intersection of technology and traditional science.